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Compound of Interest

Compound Name: 4-Methyl-2,2"-bipyridine

Cat. No.: B1589306

An In-depth Technical Guide to the Spectroscopic Characterization of 4-Methyl-2,2'-bipyridine

Authored by a Senior Application Scientist

This guide provides a comprehensive analysis of the spectroscopic data for 4-Methyl-2,2'-
bipyridine (CAS No. 56100-19-7), a critical ligand in coordination chemistry and a building
block in materials science and drug development. The following sections detail the nuclear
magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data, offering insights
into the structural elucidation of this compound.

Introduction and Molecular Structure

4-Methyl-2,2'-bipyridine is a heterocyclic aromatic compound with the molecular formula
C11H10N2 and a molecular weight of 170.21 g/mol .[1] Its structure, consisting of two linked
pyridine rings with a methyl substituent on one, makes it an excellent chelating agent for
various metal ions. Accurate spectroscopic characterization is paramount for confirming its
identity, purity, and for understanding its coordination behavior.

The structure with standardized atom numbering for spectroscopic assignment is presented
below. This numbering scheme will be used throughout this guide for clarity in spectral
assignments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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